Cas no 2408429-61-6 (3-Bromo-2-methyl-6,7-dihydro-5H-pyrazolo[1,5-a]pyridin-4-one)

3-Bromo-2-methyl-6,7-dihydro-5H-pyrazolo[1,5-a]pyridin-4-one is a heterocyclic compound featuring a fused pyrazole-pyridinone core with a bromo substituent at the 3-position and a methyl group at the 2-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine atom offers a handle for cross-coupling reactions, while the pyridinone moiety contributes to its potential biological activity. Its rigid bicyclic framework enhances stability, and the compound's synthetic versatility supports its use in developing novel bioactive molecules. Suitable for research applications, it is typically handled under controlled conditions due to its reactive functional groups.
3-Bromo-2-methyl-6,7-dihydro-5H-pyrazolo[1,5-a]pyridin-4-one structure
2408429-61-6 structure
Product Name:3-Bromo-2-methyl-6,7-dihydro-5H-pyrazolo[1,5-a]pyridin-4-one
CAS No:2408429-61-6
MF:C8H9BrN2O
MW:229.073860883713
MDL:MFCD32642527
CID:4777823
Update Time:2026-02-27

3-Bromo-2-methyl-6,7-dihydro-5H-pyrazolo[1,5-a]pyridin-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-2-methyl-6,7-dihydro-5H-pyrazolo[1,5-a]pyridin-4-one
    • SB36044
    • MDL: MFCD32642527
    • Inchi: 1S/C8H9BrN2O/c1-5-7(9)8-6(12)3-2-4-11(8)10-5/h2-4H2,1H3
    • InChI Key: BUKVMWDSQXCHAI-UHFFFAOYSA-N
    • SMILES: BrC1C(C)=NN2C=1C(CCC2)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 209
  • XLogP3: 1.4
  • Topological Polar Surface Area: 34.9

3-Bromo-2-methyl-6,7-dihydro-5H-pyrazolo[1,5-a]pyridin-4-one Pricemore >>

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